Cas no 102505-04-4 (1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-)
![1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- structure](https://www.kuujia.com/scimg/cas/102505-04-4x300.png)
102505-04-4 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-
CAS No:102505-04-4
Molecular Formula:C22H27N3O3S
Molecular Weight:413.53308
CID:212936
PubChem ID:297081
1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-
- NSC 167815
- 8-[3-(benzenesulfonyl)propyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
- DTXSID90145232
- 1-Phenyl-8-(3-phenylsulfonylpropyl)-4-oxo-1,3,8-triazaspiro(4.5)decane
- NSC-167815
- 1,3,8-Triazaspiro(4.5)decan-4-one, 1-phenyl-8-(3-(phenylsulfonyl)propyl)-
- CHEMBL3769826
- 102505-04-4
- NSC167815
-
- InChIKey: AHDHQOPGQHFFQA-UHFFFAOYSA-N
- Inchi: InChI=1S/C22H27N3O3S/c26-21-22(25(18-23-21)19-8-3-1-4-9-19)12-15-24(16-13-22)14-7-17-29(27,28)20-10-5-2-6-11-20/h1-6,8-11H,7,12-18H2,(H,23,26)
- SMILES: C1C=CC(S(CCCN2CCC3(C(=O)NCN3C3C=CC=CC=3)CC2)(=O)=O)=CC=1
Computed Properties
- Exact Mass: 413.177313g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 413.177313g/mol
- Heavy Atom Count: 29
- Complexity: 655
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 78.1Ų
- Molecular Weight: 413.5g/mol
Experimental Properties
- LogP: 3.69140
- PSA: 78.10000
1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- Related Literature
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Karina Omuro Lupetti,Iolanda Cruz Vieira,Heberth Juliano Vieira,Orlando Fatibello-Filho Analyst, 2002,127, 525-529
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D. Alicia Garcia-Osorio,Thomas P. Shalvey,Liam Banerji,Gaia Neri,Laurie J. Phillips,Carla Casadevall,Daniel Antón-García,Erwin Reisner,Jonathan D Major,Alexander J Cowan Chem. Commun., 2023,59, 944-947
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Yi-Fang Lu,Song-Hai Wu,Cong Wang,Yong Liu,Fu-Gen Huang,Bao-Dong Song,Xu Han Polym. Chem., 2023,14, 1933-1944
-
Jan Huege,C. Hart Poskar,Mathias Franke,Björn H. Junker Mol. BioSyst., 2012,8, 2466-2469
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Mahendra Nath,John C. Huffman,Jeffrey M. Zaleski Chem. Commun., 2003, 858-859
102505-04-4 (1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-) Related Products
- 57-96-5(Sulfinpyrazone)
- 106970-64-3(3,5-Pyrazolidinedione,4-[2-[(4-hydroxyphenyl)sulfinyl]ethyl]-1,2-diphenyl-)
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- 100447-44-7(2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-)
- 102505-01-1(1,3,8-Triazaspiro[4.5]decan-4-one,8-[(3-oxo-1-azabicyclo[2.2.2]oct-2-yl)methyl]-1-phenyl-)
- 102504-84-7(1,3,8-Triazaspiro[4.5]decan-4-one,8-(5-hexyn-1-yl)-1-phenyl-)
- 1062-15-3(1,3,8-Triazaspiro[4.5]decane-8-butanenitrile,4-oxo-a,a,1-triphenyl-)
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- 14008-44-7(4-Piperidinecarboxamide,1-[3-[2-(methylsulfonyl)-10H-phenothiazin-10-yl]propyl]-)
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